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Introduction

Methyl red (2-(N,N-dimethyl-4-aminophenyl)azobenzenecarboxylic acid) is a synthetic azo dye
commonly employed as a pH indicator in acid-base titrations.[1][2] Its distinct color change over
a specific pH range makes it an invaluable tool for accurately determining the equivalence point
in various chemical analyses, particularly in the titration of weak bases with strong acids.[3][4]
This document provides a detailed protocol for the preparation, quality control, and application
of a stable methyl red indicator solution for use in research, quality control, and drug
development laboratories.

Methyl red exhibits a sharp color transition from red in acidic solutions (pH below 4.4) to yellow
in basic solutions (pH above 6.2).[2][4][5] The intermediate orange color is observed between
pH 4.4 and 6.2, with a pKa of approximately 5.1.[2][6][7] This transition range is well-suited for
titrations where the pH at the equivalence point is slightly acidic.

Data Presentation: Properties of Methyl Red

All quantitative and qualitative data for methyl red are summarized in the table below for easy
reference.
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Property Value Reference(s)
2-{[4-
IUPAC Name (Dimethylamino)phenyl]diazen [2]
yl}benzoic acid
Common Name C.l. Acid Red 2 [1][6]
Chemical Formula C15H15N302 [1][5][6]
Molecular Weight 269.30 g/mol [5]
Appearance Dark red crystalline powder [2][6]
pKa ~5.1 [21[6]1[7]
pH Transition Range 44-6.2 [1112][5]

Color (Acidic)

Red (pH < 4.4)

[2](5]

Color (Transition)

Orange (pH 4.4 - 6.2)

[2][5]

Color (Basic)

Yellow (pH > 6.2)

[2][5]

Solubility

Soluble in ethanol and water

[4]115]

Experimental Protocols

Materials and Reagents
Methyl Red powder (C1sH15N302)

Sodium Hydroxide (NaOH), 0.1 M solution

Ethanol (C2HsOH), 95% or 96%

Distilled or Deionized Water

100 mL Volumetric Flask (Class A)

Analytical Balance

Beakers and Graduated Cylinders
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Magnetic Stirrer and Stir Bar (optional)

Hydrochloric Acid (HCI), 0.02 M (for sensitivity test)

Sodium Hydroxide (NaOH), 0.02 M (for sensitivity test)

Carbon dioxide-free water (for sensitivity test)

Protocol 1: Preparation of 0.05% wl/v Methyl Red
Solution (Aqueous-Ethanolic with NaOH)

This is the preferred method as the addition of sodium hydroxide improves the solubility of
methyl red in the aqueous-ethanolic mixture, preventing precipitation and ensuring a stable
solution.[8]

Weighing: Accurately weigh 50 mg (0.050 g) of methyl red powder using an analytical
balance.

e Initial Dissolution: Transfer the powder to a 100 mL volumetric flask. Add 1.86 mL of 0.1 M
sodium hydroxide solution and 50 mL of 95% ethanol to the flask.[9][10]

» Mixing: Gently swirl or place the flask on a magnetic stirrer on a low setting to dissolve the
powder. Warming the solution slightly can aid dissolution.[6]

e Dilution: Once the methyl red is completely dissolved, dilute the solution to the 100 mL mark
with distilled water.[6][9]

» Homogenization: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

» Storage: Transfer the final solution to a labeled, tightly sealed container. Store at room
temperature away from direct light.[5]

Protocol 2: Preparation of 0.1% w/v Methyl Red Solution
(Ethanolic)
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This is a simpler, alternative method suitable for applications where a purely ethanolic or high-
ethanol content indicator is acceptable.

» Weighing: Accurately weigh 100 mg (0.1 g) of methyl red powder.

o Dissolution: Dissolve the powder in approximately 50 mL of 95% ethanol in a 100 mL
volumetric flask.[9]

e Dilution: Once dissolved, dilute to the 100 mL mark with additional 95% ethanol.
o Homogenization: Stopper the flask and invert several times to mix thoroughly.

o Storage: Transfer to a labeled, tightly sealed container and store appropriately.

Quality Control: Sensitivity Test

To ensure the prepared indicator functions correctly, a sensitivity test must be performed.[9][10]

e Add 0.1 mL of the prepared methyl red indicator solution to 100 mL of carbon dioxide-free
water.

e Add 0.05 mL of 0.02 M hydrochloric acid. The solution should turn red.[10]

e Titrate this solution with 0.02 M sodium hydroxide. No more than 0.1 mL of the 0.02 M
sodium hydroxide should be required to change the color from red to yellow.[9][10]

Safety Precautions

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles and
chemical-resistant gloves.[5]

o Handle methyl red powder in a well-ventilated area or under a fume hood to avoid inhalation
of dust.[5]

» Ethanol is flammable; keep the solution away from open flames and heat sources.[11]

¢ Consult the Safety Data Sheet (SDS) for methyl red, ethanol, and sodium hydroxide before
starting work.[12]
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Visualization: Workflow for Protocol 1

The following diagram illustrates the step-by-step workflow for the preferred method of
preparing the methyl red indicator solution.
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Preparation of 0.05% Methyl Red Solution

1. Weigh 50 mg
Methyl Red Powder

;

2. Transfer to 100 mL
Volumetric Flask

;

3.Add 1.86 mL of 0.1 M NaOH
and 50 mL of 95% Ethanol

)

4. Mix/Warm Gently
to Dissolve

)

5. Dilute to 100 mL
with Distilled Water

)

6. Stopper and Invert
to Mix

i

7. Transfer to Labeled Bottle
and Store

i
Proceed to QC

T
Quality*Control

Perform Sensitivity Test
(as per section 3.4)

Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing 0.05% methyl red indicator solution.
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Application in Titration

The prepared methyl red indicator is now ready for use in acid-base titrations.

Preparation of Analyte: Prepare the analyte solution (the solution of unknown concentration)
in an Erlenmeyer flask.

Adding Indicator: Add 2-3 drops of the methyl red indicator solution to the analyte.[8] The
solution will turn red if the analyte is acidic (pH < 4.4).

Titration: Slowly add the titrant (the solution of known concentration) from a burette to the
analyte while continuously stirring.[4]

Endpoint Detection: The endpoint of the titration is reached when the solution undergoes a
distinct color change from red to yellow. The intermediate orange color signals that the
endpoint is near.[1][4] Record the volume of titrant added.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of Methyl Red
Indicator Solution for Titration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147328#how-to-prepare-methyl-red-indicator-
solution-for-titration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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